5-bromo-2-methoxy-N-methylbenzenesulfonamide

• IUPAC Name: 5-bromo-2-methoxy-N-methylbenzenesulfonamide
• InChI: InChI=1S/C8H10BrNO3S/c1-10-14(11,12)8-5-6(9)3-4-7(8)13-2/h3-5,10H,1-2H3
• InChI Key: KZNYMPXBNITLOQ-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=C(C=CC(=C1)Br)OC
• Molecular Formula: C8H10BrNO3S
• DSSTOX Substance ID: DTXSID10429167
• Molecular Weight: 280.14 g/mol
• CAS No.: 871269-17-9

Description

5-bromo-2-methoxy-N-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C8H10BrNO3S and its molecular weight is 280.14 g/mol. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy in Cancer Treatment

5-bromo-2-methoxy-N-methylbenzenesulfonamide derivatives have been synthesized and characterized for potential applications in photodynamic therapy, a treatment method for cancer. These derivatives exhibit properties like good fluorescence, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them useful as Type II photosensitizers in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer Properties

Certain derivatives of this compound have shown potential anticancer properties. A novel compound synthesized through the aminohalogenation reaction exhibited structural features that may contribute to anticancer activities (Zhang, Shi-jie, Hu, & Wei-Xiao, 2010).

HIV-1 Infection Prevention

Methylbenzenesulfonamide derivatives, including those with structural similarities to this compound, have been studied for their role in preventing human HIV-1 infection. These compounds can function as small molecular antagonists in targeting preparations for HIV-1 prevention (Cheng De-ju, 2015).

Anticholinesterase and Antioxidant Activities

Derivatives of this compound have been evaluated for their inhibitory effect against acetylcholinesterase and butyrylcholinesterase activities, as well as their antioxidant effect. These compounds have potential applications in treating neurodegenerative diseases (Mphahlele, Gildenhuys, & Zamisa, 2021).

Fluorophore for Zn(II) Detection

The compound has been utilized in the synthesis of analogues for Zinquin ester, a specific fluorophore for Zn(II). These analogues exhibit a bathochromic shift in their ultraviolet/visible spectra upon addition of Zn(II), indicating potential applications in zinc detection (Kimber, Geue, Lincoln, Ward, & Tiekink, 2003).

Heavy Metal Sensors

Derivatives of this compound have been synthesized and characterized for applications as heavy metal sensors. Studies on these molecules show promise for selective and sensitive detection of heavy metals in environmental and healthcare fields (Sheikh, Arshad, Rahman, Asiri, & Alamry, 2016).

Synthesis routes and methods

Procedure details

To a stirred ice cold mixture of methylamine hydrochloride (231.1 mg, 3.5 mmol), triethylamine (1.26 mL, 8.755 mmol) in DCM was added a solution of 5-bromo-2-methoxybenzene-1-sulfonyl chloride (500 mg, 1.751 mmol) in DCM at 0° C. This was stirred at RT for three hours. This mixture was then poured on to ice cold water and extracted with DCM, dried over sodium sulfate and concentrated to get 400 mg (81.63% yield) of titled compound.